5-bromo-6-chloro-3-fluoropyridine-2-carbaldehyde
Overview
Description
5-Bromo-6-chloro-3-fluoropyridine-2-carbaldehyde (5-Br-6-Cl-3-F-2-C) is a versatile chemical compound with a wide range of applications in both scientific research and industrial processes. It is a colorless, crystalline solid that is stable at room temperature and has a melting point of about 114°C. 5-Br-6-Cl-3-F-2-C is an important intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in the synthesis of heterocyclic compounds and as a starting material for the synthesis of other fluorinated compounds.
Mechanism of Action
The mechanism of action of 5-Br-6-Cl-3-F-2-C is not fully understood. It is believed that the compound acts as a catalyst in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It is also believed that the compound may act as a reagent in the synthesis of heterocyclic compounds and as a starting material for the synthesis of other fluorinated compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-6-Cl-3-F-2-C are not well understood. In general, the compound is believed to be relatively non-toxic, although it should be handled with care due to its potential for causing skin and eye irritation. In addition, it is believed that the compound may act as a catalyst in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals, and may act as a reagent in the synthesis of heterocyclic compounds and as a starting material for the synthesis of other fluorinated compounds.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Br-6-Cl-3-F-2-C in laboratory experiments include its relatively low cost and its ease of use in chemical synthesis. In addition, the compound is relatively non-toxic and is stable at room temperature, making it safe to handle in laboratory settings. However, the compound is corrosive and should be handled with care. In addition, the compound is sensitive to light and should be stored in a dark, cool place.
Future Directions
The future of 5-Br-6-Cl-3-F-2-C is promising. The compound has a wide range of applications in both scientific research and industrial processes, and its use is likely to continue to expand in the years to come. In particular, the compound is likely to be used increasingly in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, the compound may be used in the synthesis of fluorescent dyes, fluorescent proteins, and other compounds used in biological research. Finally, the compound may be used as a reagent in the synthesis of heterocyclic compounds and as a starting material for the synthesis of other fluorinated compounds.
Synthesis Methods
5-Br-6-Cl-3-F-2-C can be synthesized by a variety of methods, including the reaction of bromoacetaldehyde with chlorine and fluorine in the presence of a base catalyst. The reaction is typically carried out at temperatures between 80-120°C and requires careful control of the reaction conditions to ensure complete conversion of the reactants. The reaction yields a mixture of 5-Br-6-Cl-3-F-2-C and its isomers, which can be separated by chromatography or other methods. An alternative method involves the reaction of bromoacetaldehyde with trifluoromethanesulfonic anhydride in the presence of a base catalyst.
Scientific Research Applications
5-Br-6-Cl-3-F-2-C is used as a starting material in the synthesis of a wide variety of compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in the synthesis of heterocyclic compounds and as a starting material for the synthesis of other fluorinated compounds. In addition, 5-Br-6-Cl-3-F-2-C is used in the synthesis of compounds for use in scientific research, such as in the synthesis of fluorescent dyes, fluorescent proteins, and other compounds used in biological research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-6-chloro-3-fluoropyridine-2-carbaldehyde involves the introduction of bromine, chlorine, and fluorine atoms onto a pyridine ring, followed by the addition of a formyl group at the 2-position of the ring.", "Starting Materials": [ "2-chloro-5-fluoropyridine", "bromine", "sodium iodide", "acetic acid", "thionyl chloride", "dimethylformamide", "sodium hydroxide", "acetaldehyde" ], "Reaction": [ "Step 1: Bromination of 2-chloro-5-fluoropyridine using bromine and sodium iodide in acetic acid to yield 2-bromo-5-chloro-3-fluoropyridine", "Step 2: Chlorination of 2-bromo-5-chloro-3-fluoropyridine using thionyl chloride in dimethylformamide to yield 5-bromo-6-chloro-3-fluoropyridine", "Step 3: Fluorination of 5-bromo-6-chloro-3-fluoropyridine using elemental fluorine in the presence of sodium hydroxide to yield 5-bromo-6-chloro-3-fluoropyridine-2-carboxylic acid", "Step 4: Conversion of 5-bromo-6-chloro-3-fluoropyridine-2-carboxylic acid to 5-bromo-6-chloro-3-fluoropyridine-2-carbaldehyde using acetaldehyde and sodium hydroxide in water" ] } | |
CAS RN |
2248413-44-5 |
Molecular Formula |
C6H2BrClFNO |
Molecular Weight |
238.4 |
Purity |
95 |
Origin of Product |
United States |
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